Cas no 440650-70-4 (5,7-Dimethyl-6-(2-methylbenzyl)pyrazolo1,5-apyrimidine-3-carboxylic Acid)

• Product Name: 5,7-Dimethyl-6-(2-methylbenzyl)pyrazolo1,5-apyrimidine-3-carboxylic Acid
• CAS No: 440650-70-4
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• MDL: MFCD03019705
• CID: 1076051
• PubChem ID: 16001518
• Update Time: 2025-05-20

5,7-Dimethyl-6-(2-methylbenzyl)pyrazolo1,5-apyrimidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethyl-6-(2-methylbenzyl)pyrazolo-[1,5-a]pyrimidine-3-carboxylic acid
• Oprea1_546918
• MFCD03019705
• STK503959
• 5,7-dimethyl-6-[(2-methylphenyl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 440650-70-4
• AKOS000266020
• UOFDVGIFEPSYOA-UHFFFAOYSA-N
• ALBB-006489
• 5,7-dimethyl-6-(2-methylbenzyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• SCHEMBL4941655
• 5,7-dimethyl-6-(2-methylbenzyl)pyrazolo[1,5-a]pyrimidine-3-carboxylicacid
• LS-02294
• EU-0063500
• 5,7-Dimethyl-6-(2-methylbenzyl)pyrazolo1,5-apyrimidine-3-carboxylic Acid

• MDL： MFCD03019705
• Inchi： 1S/C17H17N3O2/c1-10-6-4-5-7-13(10)8-14-11(2)19-16-15(17(21)22)9-18-20(16)12(14)3/h4-7,9H,8H2,1-3H3,(H,21,22)
• InChI Key： UOFDVGIFEPSYOA-UHFFFAOYSA-N
• SMILES： OC(C1C=NN2C=1N=C(C)C(=C2C)CC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.5Ų

5,7-Dimethyl-6-(2-methylbenzyl)pyrazolo1,5-apyrimidine-3-carboxylic Acid Security Information

• HazardClass：IRRITANT

Additional information on 5,7-Dimethyl-6-(2-methylbenzyl)pyrazolo1,5-apyrimidine-3-carboxylic Acid

5,7-Dimethyl-6-(2-methylbenzyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid: A Comprehensive Overview

The compound 5,7-Dimethyl-6-(2-methylbenzyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid, with CAS No. 440650-70-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities and potential applications in drug discovery.

Pyrazolo[1,5-a]pyrimidines are heterocyclic compounds characterized by a fused pyrazole and pyrimidine ring system. The substitution pattern of this compound plays a crucial role in its biological activity and pharmacokinetic properties. The presence of methyl groups at positions 5 and 7, along with a 2-methylbenzyl substituent at position 6, introduces steric and electronic effects that can modulate the compound's interactions with biological targets.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit specific kinase enzymes, which are key players in various pathological processes such as cancer and inflammatory diseases. The carboxylic acid group at position 3 further enhances its solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of 5,7-Dimethyl-6-(2-methylbenzyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine core through cyclization reactions and subsequent functionalization to introduce the desired substituents. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions and improve yield.

In terms of applications, this compound has shown promise in several therapeutic areas. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in animal models, suggesting potential anti-cancer properties. Additionally, its ability to modulate immune responses makes it a candidate for immunotherapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to further explore its therapeutic potential.

The structural uniqueness of this compound also makes it a valuable tool for studying molecular recognition and drug-target interactions. Researchers have utilized computational methods such as molecular docking and dynamics simulations to investigate how this compound binds to its target proteins. These studies provide insights into the design of more potent and selective analogs.

In conclusion, 5,7-Dimethyl-6-(2-methylbenzyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activities, positions it as a leading candidate for future drug development efforts. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.